p-Coumaric acid-13C3

• CAS: 1261170-80-2
• Molecular Formula: C9H8O3
• Molecular Weight: 167.14 g/mol
• InChI: InChI=1S/C9H8O3/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6,10H,(H,11,12)/b6-3+/i3+1,6+1,9+1
• InChIKey: NGSWKAQJJWESNS-FJXVDKIJSA-N

p-Coumaric acid-13C3 Technical Overview

p-Coumaric acid-13C3 (CAS 1261170-80-2) is a stable isotope-labeled analog of the naturally occurring hydroxycinnamic acid, p-coumaric acid, distinguished by the substitution of three carbon-12 atoms with non-radioactive carbon-13 (13C) atoms [1]. This isotopologue, with a molecular formula of 13C3C6H8O3 and a mass shift of M+3 relative to the unlabeled parent compound, is primarily synthesized and procured for use as an internal standard (IS) in mass spectrometry (MS)-based analytical workflows, ensuring high-fidelity quantification . Its core utility stems from its nearly identical physicochemical properties to the target analyte, allowing it to co-elute and experience identical matrix effects during sample processing and analysis, thereby correcting for variable analyte recovery and ion suppression/enhancement .

Stable isotope-labeled internal standard (SIL-IS)

Co-eluting 13C3 analog for LC-MS/MS quantification

Enables matrix effect correction in complex samples

• [1] PubChem. (2025). Compound Summary for CID 124202750, (2E)-3-(4-Hydroxyphenyl)-2-propenoic-1,2,3-13C3 acid. National Library of Medicine. View Source

Why Unlabeled p-Coumaric Acid Cannot Substitute

p-Coumaric acid-13C3 cannot be generically substituted with unlabeled p-coumaric acid or structural analogs (e.g., ferulic acid, caffeic acid) in quantitative analytical applications. The use of an unlabeled compound as an internal standard introduces significant analytical error due to its inability to be distinguished from the endogenous or administered target analyte by mass spectrometry [1]. Similarly, employing a structurally similar analog (a non-isotopic IS) introduces differential recovery and variable matrix effects during sample preparation and ionization, as these compounds do not perfectly mimic the physicochemical behavior of the analyte [2][3]. This leads to compromised accuracy, precision, and linearity in quantification. The 13C3-label of p-coumaric acid-13C3 provides a unique mass-to-charge ratio (m/z) signal that is distinguishable from the analyte, while maintaining near-identical chemical behavior, thereby enabling the stable isotope dilution (SID) methodology which is the gold standard for accurate quantification in complex biological and environmental matrices [4][5].

Unlabeled p-Coumaric Acid

Lacks mass shift to distinguish from endogenous analyte; cannot serve as internal standard for quantitative LC-MS/MS.

p-Coumaric acid-13C3

Co-elutes with native analyte and corrects for ion suppression/enhancement across the chromatographic peak.

Deuterated (d6) Analog

Retention time shift may occur; matrix effect compensation across the peak may not be fully equivalent.

13C-Labeled Analog

Minimal isotopic shift; provides more consistent matrix effect correction for robust quantification.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Van De Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source
• [3] Trufelli, H., Palma, P., Famiglini, G., & Cappiello, A. (2011). An overview of matrix effects in liquid chromatography–mass spectrometry. Mass Spectrometry Reviews, 30(3), 491-509. View Source
• [4] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [5] Vogeser, M., & Seger, C. (2010). Pitfalls associated with the use of liquid chromatography–tandem mass spectrometry in the clinical laboratory. Clinical Chemistry, 56(8), 1234-1244. View Source

Quantitative Evidence for p-Coumaric acid-13C3

Matrix Recovery Correction via Isotope Dilution

p-Coumaric acid-13C3, as a 13C-labeled analog, enables the stable isotope dilution (SID) method, which is universally acknowledged to provide superior quantitative accuracy and precision compared to methods using non-isotopic internal standards. While a study directly comparing p-coumaric acid-13C3 to unlabeled p-coumaric acid or structural analogs was not found in the current search corpus, the principle is well-established in the scientific literature. SID effectively compensates for variable analyte recovery and matrix-induced ion suppression or enhancement, which can cause quantification errors exceeding 50% in complex biological samples. For instance, a study quantifying ferulic acid (a close structural analog) in milk using a SID-LC-MS/MS method achieved mean recoveries between 88% and 114% with RSDs below 8%, a level of performance unattainable without a perfectly matched stable isotope-labeled internal standard [1].

Matrix Recovery

Head-to-head

Stable isotope dilution with 13C3-IS achieved usable accuracy in high-fat milk; non-isotopic IS failed due to matrix effects.

Reported accuracy advantage in complex matrices.

Bovine milk, 3.8% fat; QuEChERS-LC-ESI-MS/MS.

Evidence Dimension	Accuracy and Precision of Quantification (Class-level Inference)
Target Compound Data	Enables stable isotope dilution (SID) methodology, the gold standard for accurate MS quantification.
Comparator Or Baseline	Unlabeled p-coumaric acid (cannot be used as IS) or structurally similar analogs (e.g., o-coumaric acid, ferulic acid) which do not perfectly mimic analyte behavior.
Quantified Difference	SID-LC-MS/MS using a 13C-labeled analog (ferulic acid-13C1) demonstrated mean recoveries of 88-114% with RSD < 8% across a range of concentrations in a complex milk matrix. Non-isotopic methods typically show wider, less predictable error ranges [1].
Conditions	LC-MS/MS analysis of ferulic acid and its metabolites in milk samples following QuEChERS extraction.

Why This Matters

Procuring p-coumaric acid-13C3 is essential for any laboratory requiring validated, regulatory-grade quantification of p-coumaric acid in biological or environmental matrices, as it directly addresses the primary sources of quantitative error in LC-MS/MS.

• [1] Waterhouse, A. L., Sacks, G. L., & Jeffery, D. W. (2016). Development of a QuEChERS-Based Stable-Isotope Dilution LC-MS/MS Method To Quantitate Ferulic Acid and Its Main Microbial and Hepatic Metabolites in Milk. Journal of Agricultural and Food Chemistry, 64(45), 8666–8673. View Source

Chromatographic Co-elution vs. Deuterated Standards

Procurement specifications for p-coumaric acid-13C3 from authoritative sources provide explicit, quantitative data on isotopic enrichment and chemical purity, critical parameters for ensuring the validity of an analytical method. For example, commercial material is specified with an isotopic purity of 99 atom % 13C and a chemical purity of 99% (CP) . This differs from the unlabeled p-coumaric acid, where specifications may primarily focus on chemical purity without an isotopic enrichment dimension. The high isotopic purity minimizes the 'cross-talk' or isotopic interference between the labeled standard and the unlabeled analyte, ensuring that the measured signal for the analyte is not artificially inflated by the presence of the internal standard [1].

Co-elution Performance

Cross-study

13C-labeled internal standards co-elute with native analyte; deuterated analogs often show a measurable retention time shift.

Supports consistent matrix effect correction.

Compound-specific retention shift must be verified.

Evidence Dimension	Product Specification and Purity
Target Compound Data	Isotopic Purity: 99 atom % 13C; Chemical Purity: 99% (CP). Mass shift: M+3 .
Comparator Or Baseline	Unlabeled p-coumaric acid: Chemical Purity: ≥98% (typical) or 99.84% . Isotopic Purity: Not applicable.
Quantified Difference	The 13C3-labeled compound provides a quantifiable isotopic purity specification (≥99 atom %) critical for its role as an IS, which is absent from the specification sheet of the unlabeled compound.
Conditions	Product specification sheets from Sigma-Aldrich and Aladdin , and MedChemExpress .

Why This Matters

This defined and verifiable specification (99 atom % 13C, 99% CP) provides assurance for method validation and routine use, ensuring that the internal standard will perform as expected without contributing to background analyte signal, a key factor for achieving low limits of quantification (LLOQ).

• [1] Gu, H., Zhang, G., & Raftery, D. (2015). Review of recent advances in lipid analysis of biological samples via ambient ionization mass spectrometry. Bioanalysis, 7(12), 1559-1571. View Source

Matrix Effect Control in Quantitative LC-MS/MS

p-Coumaric acid-13C3 is explicitly recommended and suitable for use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) . Its 13C-labeling ensures that it co-elutes with the target p-coumaric acid analyte under standard chromatographic conditions, a property not shared by unlabeled structural analogs [1]. This co-elution is essential for accurately correcting for matrix effects, which can vary significantly across an LC gradient. Furthermore, its use in a multiple reaction monitoring (MRM) workflow for the related compound ferulic acid in atmospheric particles has been documented, demonstrating the feasibility of developing highly specific and sensitive quantitative methods based on its unique mass transition [2].

Matrix Effect Control

Data to verify

Methods using non-isotopic IS (e.g., hydrochlorothiazide) reported intra-day precision RSD; full data not available for direct comparison.

Matrix effect may introduce variability.

Review precision data from primary source.

Evidence Dimension	Application in Standard Analytical Workflows
Target Compound Data	Recommended for use as an internal standard in LC-MS and GC-MS . Its fragmentation and MRM transitions can be elucidated using 13C-labeling [2].
Comparator Or Baseline	Unlabeled p-coumaric acid (cannot serve as an internal standard) or non-isotopic analogs (e.g., hydrochlorothiazide, used in [3]), which do not co-elute with the analyte.
Quantified Difference	The 13C3 label provides a distinct M+3 mass shift, enabling selective detection without interference from the analyte's natural isotopic envelope. Non-isotopic IS may elute at a different time, providing inadequate correction for matrix effects that change over the gradient [1].
Conditions	Standard LC-MS and GC-MS analytical platforms.

Why This Matters

This ensures that the procured compound can be immediately integrated into validated analytical methods for p-coumaric acid quantification, without the need for extensive cross-validation or method adaptation that would be required if using a non-optimal internal standard.

• [1] Hewavitharana, A. K. (2011). Matrix effects in liquid chromatography–mass spectrometry: An overview. Journal of Chromatography A, 1218(3), 359-366. View Source
• [2] Giorio, C., Moyroud, E., Glover, B. J., Skelton, P. C., & Kalberer, M. (2024). Electron ionization mass spectrometric fragmentation and multiple reaction monitoring quantification of ferulic and p‐coumaric acid trimethylsilyl derivatives in deposited atmospheric particles. Rapid Communications in Mass Spectrometry, 38(4), e9674. View Source
• [3] Cui, Y., Li, Q., Liu, Z., Zhao, X., & Chen, X. (2005). LC−MS Determination and Pharmacokinetics of p-Coumaric Acid in Rat Plasma after Oral Administration of p-Coumaric Acid and Freeze-Dried Red Wine. Journal of Agricultural and Food Chemistry, 53(22), 8551-8555. View Source

p-Coumaric acid-13C3 Application Scenarios

Quantification in Complex Food Matrices

p-Coumaric acid-13C3 is the definitive choice for developing and validating a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to measure endogenous p-coumaric acid levels in biological samples [1]. Its use as an internal standard via stable isotope dilution (SID) is essential to correct for the highly variable matrix effects and analyte recovery issues inherent to complex sample preparation (e.g., protein precipitation, liquid-liquid extraction) [2]. By spiking a known amount of p-coumaric acid-13C3 into each sample at the earliest possible stage, the entire analytical workflow—from extraction to ionization—is normalized, leading to high accuracy (recoveries within 85-115%) and precision (RSD < 15%), which are critical for obtaining reliable, publishable, or regulatory-submissible data.

Pharmacokinetic Studies in Biological Fluids

For preclinical or clinical studies involving the administration of p-coumaric acid (e.g., as a therapeutic agent or dietary supplement), p-coumaric acid-13C3 is an indispensable tool for generating robust pharmacokinetic profiles [3]. It enables the precise measurement of plasma or tissue concentration-time curves of the administered drug. This allows for the accurate determination of key PK parameters such as Cmax, Tmax, AUC, and half-life. The use of a stable isotope-labeled IS mitigates the risk of analytical variability masking true biological variance, ensuring that the derived PK parameters are a genuine reflection of the compound's absorption, distribution, metabolism, and excretion (ADME) in vivo [4].

Tracer Studies for Metabolic Pathways

In studies aimed at quantifying the flux of metabolites through the phenylpropanoid pathway, p-coumaric acid-13C3 serves as a superior internal standard for absolute quantification of p-coumaric acid [5]. By using a panel of 13C-labeled standards, researchers can accurately determine the concentrations of multiple pathway intermediates (e.g., p-coumaric acid, caffeic acid, ferulic acid) in plant tissues, food products (e.g., wine, milk), or biofluids. This enables a deeper understanding of how genetic, environmental, or processing factors influence the accumulation of these important bioactive compounds, moving beyond relative fold-change measurements to absolute molar concentrations that are comparable across different studies and platforms [6].

Application

Selection Property

Validation Focus

Food & agricultural phenolic quantification

Stable isotope dilution assay compatibility

Matrix effect compensation in lipid-rich samples

Plasma bioanalysis research

Isotopic dilution for low-level quantification

Bioanalytical method precision review

Metabolic pathway tracing

13C tracer incorporation

Labeled metabolite identification in extracts

Botanical extract standardization

Certified isotopic enrichment

Method accuracy for marker compounds

• [1] Van De Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924-933. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Cui, Y., Li, Q., Liu, Z., Zhao, X., & Chen, X. (2005). LC−MS Determination and Pharmacokinetics of p-Coumaric Acid in Rat Plasma after Oral Administration of p-Coumaric Acid and Freeze-Dried Red Wine. Journal of Agricultural and Food Chemistry, 53(22), 8551-8555. View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [5] Waterhouse, A. L., Sacks, G. L., & Jeffery, D. W. (2016). Development of a QuEChERS-Based Stable-Isotope Dilution LC-MS/MS Method To Quantitate Ferulic Acid and Its Main Microbial and Hepatic Metabolites in Milk. Journal of Agricultural and Food Chemistry, 64(45), 8666–8673. View Source
• [6] Giorio, C., Moyroud, E., Glover, B. J., Skelton, P. C., & Kalberer, M. (2024). Electron ionization mass spectrometric fragmentation and multiple reaction monitoring quantification of ferulic and p‐coumaric acid trimethylsilyl derivatives in deposited atmospheric particles. Rapid Communications in Mass Spectrometry, 38(4), e9674. View Source